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Compound of Interest

Compound Name: L-Leucine-d2

Cat. No.: B1516447

L-Leucine-d2: A Technical Guide to Safety and
Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for L-Leucine-
d2, a deuterated form of the essential branched-chain amino acid L-Leucine. Given that the
primary difference between L-Leucine-d2 and L-Leucine is isotopic, this guide leverages
safety data for L-Leucine as a reliable surrogate for its deuterated counterpart, a standard
practice for stable isotope-labeled compounds which do not pose a radiological hazard.[1][2]
This document is intended for professionals in research and drug development and outlines
critical safety protocols, physical and chemical properties, and relevant biological pathways.

Safety and Hazard Information

L-Leucine and its deuterated forms are generally not classified as hazardous substances.[3]
However, as with any chemical, prudent laboratory practices should always be observed.[2]

GHS Classification

L-Leucine is not classified as a hazardous substance or mixture according to the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals.[4]

Toxicological Data
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The toxicological data available is for L-Leucine. The acute toxicity is low.

Toxicological Data for L-Leucine

Acute Toxicity Oral LDO (Rat)
Value > 2,000 mg/kg
Skin Corrosion/Irritation Non-irritant (Rabbit)
Serious Eye Damage/Irritation Non-irritant (Rabbit)

Not classified as a carcinogen by IARC, ACGIH,

Carcinogenicity NTP, or OSHA.[3]

Potential Health Effects

e Inhalation: May cause respiratory tract irritation.
o Skin Contact: May cause skin irritation upon prolonged contact.
o Eye Contact: May cause eye irritation.

« Ingestion: Ingestion of large amounts may cause gastrointestinal discomfort.

Physical and Chemical Properties

The physical and chemical properties of L-Leucine-d2 are expected to be very similar to those
of L-Leucine, with a slight increase in molecular weight due to the deuterium atoms.
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Property Value for L-Leucine Value for L-Leucine-d2
Molecular Formula CeH13NO:2 CeH11D2NO:2

Molecular Weight 131.17 g/mol Approximately 133.18 g/mol
Appearance White crystalline powder White crystalline powder

Not specified, expected to be

Melting Point 293-295 °C (decomposes) o )
similar to L-Leucine
o Not specified, expected to be
Solubility in Water 22.4 g/lL at 20 °C o )
similar to L-Leucine
Odor Odorless Odorless

Handling and Storage

Proper handling and storage are crucial to maintain the integrity and purity of L-Leucine-d2.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.
» Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: Under normal conditions of use, respiratory protection is not
required. If dust is generated, use a NIOSH-approved respirator.

Safe Handling Practices

» Avoid formation of dust and aerosols.
» Provide appropriate exhaust ventilation at places where dust is formed.
e Wash hands thoroughly after handling.

e Avoid contact with skin, eyes, and clothing.

Storage Conditions
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o Keep container tightly closed in a dry and well-ventilated place.[5]
« Recommended storage temperature is room temperature.

e For long-term storage of solutions, aliquoting and storing at -20°C or -80°C is recommended
to prevent degradation from repeated freeze-thaw cycles.[1]

Experimental Protocols and Methodologies

While specific toxicology protocols for L-Leucine-d2 are not readily available, the following
sections describe general handling procedures and an example of an experimental design for
studying the effects of L-Leucine supplementation.

General Protocol for Handling and Preparing Solutions
of Isotopically Labeled Amino Acids

This protocol outlines the general steps for safely handling and preparing solutions of stable
isotope-labeled amino acids like L-Leucine-d2.

» Acclimatization: Before opening, allow the container of the lyophilized amino acid to
equilibrate to room temperature to prevent condensation.

» Weighing: In a chemical fume hood or a designated weighing station with local exhaust
ventilation, carefully weigh the desired amount of L-Leucine-d2 using a calibrated analytical
balance. Use anti-static weighing paper or a suitable weighing vessel.

o Dissolution: Add the desired solvent (e.g., sterile water, buffer) to the weighed L-Leucine-d2.
Gently vortex or sonicate to ensure complete dissolution.

 Sterilization: If for use in cell culture or in vivo studies, sterilize the solution by passing it
through a 0.22 pm filter.

» Aliquoting and Storage: Aliquot the sterile solution into single-use vials to minimize
contamination and degradation from multiple freeze-thaw cycles. Store the aliquots at -20°C
or -80°C.
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Example Experimental Design: In Vivo Study of L-
Leucine Supplementation in Rats

This section describes the methodology from a study investigating the effects of L-Leucine
supplementation on protein synthesis in rats, which can serve as a template for designing
studies with L-Leucine-d2.[6]

e Animal Model: Male Sprague-Dawley rats.

o Acclimatization: Animals are housed under standard conditions (12-hour light/dark cycle,
controlled temperature and humidity) and provided with standard chow and water ad libitum
for a one-week acclimatization period.

» Grouping: Animals are randomly assigned to different experimental groups (e.g., control, low-
dose L-Leucine, high-dose L-Leucine).

e Supplementation Protocol:
o A stock solution of L-Leucine in water is prepared.

o Daily oral administration of L-Leucine or a vehicle (saline) is performed using a gavage
needle.

o Dosages are calculated based on the body weight of the animals. For example, a low
dose of 0.135 g/kg and a high dose of 0.675 g/kg body weight.[6]

o Exercise Protocol (if applicable): If the study involves exercise, a standardized resistance
exercise protocol, such as ladder climbing with a load, is implemented.[6]

o Sample Collection: At the end of the study period, animals are euthanized, and tissues of
interest (e.g., muscle, liver) are collected for analysis. Blood samples can also be collected
for plasma analysis.

e Analysis: Tissues are analyzed for markers of protein synthesis, such as the phosphorylation
status of proteins in the mTOR signaling pathway, using techniques like Western blotting.

Signaling Pathways and Workflows
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L-Leucine and the mTOR Signaling Pathway

L-Leucine is a potent activator of the mTOR (mechanistic Target of Rapamycin) signaling
pathway, which is a central regulator of cell growth, proliferation, and protein synthesis.[7][8]
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Caption: L-Leucine activates mTORC1, promoting protein synthesis.

Safe Handling Workflow for L-Leucine-d2

This workflow outlines the key steps for the safe handling of L-Leucine-d2 in a laboratory
setting.
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Caption: Workflow for the safe handling of L-Leucine-d2.
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Logical Framework for Handling Isotopically Labeled
Amino Acids

This diagram provides a logical framework for determining the appropriate handling procedures
for isotopically labeled amino acids based on the type of isotope.

Isotopically Labeled
Amino Acid

Radioactive
Isotope?

Stable Isotope Radioactive Isotope

(e.g., D, 13C, 15N) (e.g., 3H, 14C)

Standard Chemical Radiological Safety
Handling Procedures Procedures Required

Click to download full resolution via product page
Caption: Decision framework for handling isotopically labeled amino acids.
First Aid Measures
« If Inhaled: Move person into fresh air. If not breathing, give artificial respiration.
¢ In Case of Skin Contact: Wash off with soap and plenty of water.

e In Case of Eye Contact: Flush eyes with water as a precaution.
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« If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water.

In all cases of exposure, seek medical attention if symptoms persist.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Special Hazards: Emits toxic fumes under fire conditions (carbon oxides, nitrogen oxides).
o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure
adequate ventilation.

e Environmental Precautions: Do not let product enter drains.

o Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal.

Disposal Considerations

Dispose of waste in accordance with federal, state, and local environmental regulations. Offer
surplus and non-recyclable solutions to a licensed disposal company. Contaminated packaging
should be disposed of as unused product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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